Cas no 88581-00-4 (Nb(trans-4-N-butylcyclohexyl)phenol)

• Product Name: Nb(trans-4-N-butylcyclohexyl)phenol
• CAS No: 88581-00-4
• MF: C₁₆H₂₄O
• MW: 232.361165046692
• MDL: MFCD00673752
• CID: 61185
• PubChem ID: 19845546
• Update Time: 2025-06-09

Nb(trans-4-N-butylcyclohexyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(trans-4-Butylcyclohexyl)phenol
• 2-(4-butylcyclohexyl)phenol
• 4-((1s,4r)-4-Butylcyclohexyl)phenol
• 4-(TRANS-4-N-BUTYLCYCLOHEXYL)PHENOL
• Phenol,4-(4-butylcyclohexyl)-, trans-
• p-(trans-4-Butylcyclohexyl)phenol
• 4-[(1S,4R)-4-BUTYLCYCLOHEXYL]PHENOL
• Nb(trans-4-N-butylcyclohexyl)phenol
• Phenol, 4-(4-butylcyclohexyl)-, trans-
• AK400333
• B2644
• 1-(trans-4-Butylcyclohexyl)-4-hydroxybenzene
• 581N004
• 4-(trans-4-Butylcyclohexyl)phenol (ACI)
• Phenol, 4-(4-butylcyclohexyl)-, trans- (ZCI)
• 88581-00-4
• DS-13204
• SCHEMBL5473160
• CS-0152437
• SCHEMBL9572094
• AKOS015917877
• MFCD00673752
• SJXVTMAQPHVBEG-UHFFFAOYSA-N
• F16519
• 4-(4-butylcyclohexyl)phenol
• 2(trans,trans)-4'-ethyl-[1,1'-Bicyclohexyl]-4-methanol

• MDL： MFCD00673752
• Inchi： 1S/C16H24O/c1-2-3-4-13-5-7-14(8-6-13)15-9-11-16(17)12-10-15/h9-14,17H,2-8H2,1H3/t13-,14-
• InChI Key： SJXVTMAQPHVBEG-HDJSIYSDSA-N
• SMILES： C([C@@H]1CC[C@@H](C2C=CC(O)=CC=2)CC1)CCC

Computed Properties

• Exact Mass: 232.18300
• Monoisotopic Mass: 232.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• PSA: 20.23000
• LogP: 4.85620